Cas no 1448059-48-0 (N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide)

• Product Name: N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide
• CAS No: 1448059-48-0
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 6391587
• PubChem ID: 71807900
• Update Time: 2025-07-31

N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide
• N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]thiophene-3-carboxamide
• N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide
• N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide
• AKOS024562391
• F6439-4240
• 1448059-48-0

• Inchi： 1S/C15H14N4OS/c20-15(12-5-10-21-11-12)17-7-9-19-8-4-14(18-19)13-3-1-2-6-16-13/h1-6,8,10-11H,7,9H2,(H,17,20)
• InChI Key： DFFKXSRHJHUCKD-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCN1C=CC(C2=NC=CC=C2)=N1)=O

Computed Properties

• Exact Mass: 298.08883226g/mol
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide

N-{2-[3-(Pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide: A Comprehensive Overview

N-{2-[3-(Pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide, identified by the CAS registry number 1448059-48-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structural features, has garnered attention in recent studies due to its promising properties in drug discovery, material science, and synthetic chemistry. The molecule combines a thiophene ring, a pyrazole moiety, and a pyridine group, each contributing distinct functionalities that make it a versatile candidate for advanced chemical applications.

The structure of this compound is notable for its heterocyclic components. The thiophene ring, a five-membered aromatic system with two sulfur atoms, is known for its stability and electronic properties. It serves as a key component in various materials, including semiconductors and sensors. The pyrazole group, a five-membered ring containing two nitrogen atoms, adds additional functionality by providing hydrogen bonding capabilities and enhancing the compound's solubility. Furthermore, the presence of the pyridine ring introduces electron-withdrawing effects, which can influence the overall electronic behavior of the molecule.

Recent studies have highlighted the potential of this compound in drug design. Its structural features make it an ideal candidate for targeting specific biological pathways. For instance, the pyrazole moiety has been shown to interact with certain enzymes, suggesting its role in inhibiting enzymatic activity. Additionally, the thiophene ring's ability to participate in π-interactions makes it suitable for designing molecules that can bind to protein surfaces. These properties have led researchers to explore its applications in developing new therapeutic agents for conditions such as cancer and neurodegenerative diseases.

In the realm of material science, this compound has demonstrated promising properties for use in organic electronics. The combination of thiophene and pyrazole groups enhances its conductivity and stability under various conditions. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its ability to form stable charge transport layers makes it a valuable component in next-generation electronic devices.

The synthesis of N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including coupling reactions and cyclization processes, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating key steps of the synthesis, ensuring scalability for industrial applications.

Moreover, this compound has shown potential as a building block for more complex molecular architectures. Its modular structure allows for easy functionalization by introducing additional substituents or linking it with other heterocycles. This versatility has opened avenues for exploring its role in supramolecular chemistry and self-assembling systems.

In conclusion, N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide represents a fascinating example of how carefully designed molecular structures can lead to innovative solutions across multiple disciplines. With ongoing research uncovering new applications and improved synthetic methods, this compound stands at the forefront of contemporary chemical innovation.